Cas no 903550-12-9 (trimethyl-[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane)

trimethyl-[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane structure

903550-12-9 structure

Product Name:trimethyl-[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane

CAS No:903550-12-9

MF:C₁₅H₂₉BN₂O₃Si

MW:324.29886507988

MDL:MFCD09037502

CID:857426

PubChem ID:44755201

Update Time:2024-10-26

trimethyl-[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane Chemical and Physical Properties

Names and Identifiers

- 1-(2-TRIMETHYLSILYLETHOXY)METHYLPYRAZOLE-5-BORONIC ACID, PINACOL ESTER
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole
- 1-(2-Trimethylsilanylethoxymethyl)-1H-pyrazole-5-boronic acid pinacol ester
- 1-(2-Trimethylsilylethoxy)methyl-1H-pyrazole-5-boronic acid pinacol ester
- 1H-Pyrazole, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[2-(trimethylsilyl)ethoxy]methyl]-
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrazole
- Trimethyl[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane
- trimethyl-[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane
- STL555324
- 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-5-boronic acid pinacol ester
- C15H29BN2O3Si
- 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1-{[2-(TRIMETHYLSILYL)ETHOXY]METHYL}PYRAZOLE
- BBL101528
- CS-0091812
- 1-(2-Trimethylsilyl)ethoxymethyl-1H-pyrazole-5-boronic acid pinacol ester
- FVCZMGOMGHMAIX-UHFFFAOYSA-N
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2-trimethylsilylethoxymethyl)-1H-pyrazole
- DS-18649
- MFCD09037502
- SCHEMBL2280036
- 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrazole
- 903550-12-9
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole
- 1-(2-Trimethylsilylethoxy)methylpyrazole-5-boronic acid pinacol ester
- 1-(2-trimethylsilylethoxyl)methyl-1H-pyrazole-5-boronic acid pinacol ester
- C90131
- DTXSID80660646
- AKOS005259356
- MDL： MFCD09037502
- Inchi： 1S/C15H29BN2O3Si/c1-14(2)15(3,4)21-16(20-14)13-8-9-17-18(13)12-19-10-11-22(5,6)7/h8-9H,10-12H2,1-7H3
- InChI Key： FVCZMGOMGHMAIX-UHFFFAOYSA-N
- SMILES： N1N(COCC[Si](C)(C)C)C(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

Exact Mass: 324.2040495g/mol
Monoisotopic Mass: 324.2040495g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.5Å²

trimethyl-[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UX955-250mg	trimethyl-[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane	903550-12-9	96%	250mg	743CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UX955-100mg	trimethyl-[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane	903550-12-9	96%	100mg	308CNY	2021-05-07
Chemenu	CM135954-100mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole	903550-12-9	95+%	100mg	$59	2021-08-05
Chemenu	CM135954-250mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole	903550-12-9	95+%	250mg	$111	2021-08-05
Chemenu	CM135954-1g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole	903550-12-9	95+%	1g	$368	2021-08-05
Ambeed	A214858-100mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole	903550-12-9	96%	100mg	$22.0	2025-04-15
Ambeed	A214858-250mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole	903550-12-9	96%	250mg	$27.0	2025-04-15
Ambeed	A214858-1g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole	903550-12-9	96%	1g	$85.0	2025-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UX955-50mg	trimethyl-[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane	903550-12-9	96%	50mg	186.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UX955-200mg	trimethyl-[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane	903550-12-9	96%	200mg	534.0CNY	2021-07-14

trimethyl-[2-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane Production Method

Production Method 1

76-09-5

133560-57-3

903550-12-9

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -70 °C
1.2 Reagents: Triisopropyl borate ; -70 °C
1.3 -70 °C
1.4 Reagents: Acetic acid ; -70 °C

Reference

: Efficient and simple synthesis of 3-aryl-1H-pyrazoles

Gerard, Anne-Laure; Bouillon, Alexandre; Mahatsekake, Clement; Collot, Valerie; Rault, Sylvain, Tetrahedron Letters, 2006, 47(27), 4665-4669